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Compound of Interest

Compound Name: 1,3-Dioxole

cat. No.: B15492876

Introduction to 1,3-Dioxole and its Derivatives

The 1,3-dioxole ring is a five-membered heterocycle containing two oxygen atoms at positions
1 and 3. While the parent unsaturated 1,3-dioxole is less common, its derivatives are staples
in chemistry. The most prominent derivatives include:

» 1 3-Dioxolane: The saturated analog of 1,3-dioxole, often formed by the reaction of an
aldehyde or ketone with ethylene glycol. It is widely used as a protective group for carbonyls
due to its stability in neutral to basic conditions and ease of removal under acidic conditions.
It also finds use as an aprotic polar solvent.

e 1,3-Benzodioxole: A derivative where a benzene ring is fused to the 1,3-dioxole ring. This
structure, also known as methylenedioxyphenyl, is a key component in many natural
products and synthetic compounds, including pharmaceuticals, agrochemicals, and
fragrances.[1][2]

The structural relationships between these core compounds are illustrated in the diagram
below.
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Figure 1: Structural relationship of key 1,3-dioxole derivatives.

Core Physical Properties

The physical properties of 1,3-dioxole derivatives are fundamental to their application in
synthesis and materials science. The following tables summarize key quantitative data for 1,3-
dioxolane, 1,3-benzodioxole, and the related six-membered ring, 1,3-dioxane, for comparative

context.

Table 1: Physical Properties of 1,3-Dioxolane
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Property Value Source(s)
Molecular Formula C3HeO2 [3]
Molecular Weight 74.08 g/mol

CAS Number 646-06-0

Appearance Clear, colorless liquid

Melting Point -95 °C

Boiling Point 74-78 °C [4]

Density 1.060 g/mL at 20-25 °C

Refractive Index (n2°/D) 1.3974 - 1.401

Vapor Pressure 70 - 79 mmHg at 20 °C [3]

- Miscible with water, ethanol,
Solubility [51[4]
ether, acetone

Dipole Moment 1.19D [6]

Table 2: Physical Properties of 1,3-Benzodioxole
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Property Value Source(s)
Molecular Formula C7He02 [1107]
Molecular Weight 122.12 g/mol [11[7]
CAS Number 274-09-9 [1]
Appearance C.:olc')rless to pale yellow oily 1]

liquid
Melting Point -17 °C [1]
Boiling Point 172-173 °C [112171181
Density 1.064 g/mL at 25 °C [21[71[8]

Refractive Index (n2°/D)

1.539

[7](8]

Vapor Pressure

1.6 kPa (12 mmHg) at 25 °C

[2](8]

Solubility

Sparingly soluble in water;
soluble in chloroform, ethanol,

ether.

[1]

Table 3: Physical Properties of 1,3-Dioxane (for

comparison)

Property Value Source(s)
Molecular Formula CaHsO2

Molecular Weight 88.11 g/mol [9]

CAS Number 505-22-6 [9]
Appearance Liquid [9]

Melting Point -45 °C 9]

Boiling Point 105-106 °C 9]

Density 1.032 g/mL at 25 °C [9]

Refractive Index (n2°/D)

1.418

[9]
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Experimental Protocols
Synthesis of 1,3-Dioxole Derivatives

A. General Procedure for Acetalization/Ketalization (1,3-Dioxolane Formation)

Substituted 1,3-dioxolanes are most commonly synthesized via the acetalization or ketalization
of aldehydes and ketones with ethylene glycol.[4] This reaction is typically catalyzed by an acid.

e Reagents and Equipment:
o Aldehyde or ketone (1.0 eq)
o Ethylene glycol (1.5-2.0 eq)
o Acid catalyst (e.g., p-toluenesulfonic acid, catalytic amount)
o Anhydrous solvent (e.g., toluene, dichloromethane)
o Round-bottom flask with Dean-Stark apparatus or molecular sieves
o Heating mantle and magnetic stirrer

e Protocol:

o

Combine the aldehyde/ketone, ethylene glycol, and solvent in the round-bottom flask.
o Add the acid catalyst to the mixture.

o If using a Dean-Stark trap, fill the side arm with toluene and heat the mixture to reflux.
Water produced during the reaction is azeotropically removed and collected in the trap.

o If using molecular sieves, add them to the flask and stir the reaction at room temperature
or with gentle heating.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).
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o Upon completion, cool the reaction mixture and quench with a weak base (e.g., saturated
sodium bicarbonate solution) to neutralize the acid catalyst.

o Extract the product with an organic solvent, dry the organic layer over an anhydrous salt
(e.g., MgSOa or Na2S0a.), filter, and concentrate under reduced pressure.

o Purify the crude product via distillation or column chromatography.[10]
B. Synthesis of 1,3-Benzodioxole

The parent 1,3-benzodioxole is typically synthesized from catechol using a methyleneating
agent like dihalomethane.[2]

e Reagents and Equipment:

o

Catechol

Dichloromethane or Dibromomethane

[e]

(¢]

A strong base (e.g., NaOH)

[¢]

Solvent (e.g., Dimethyl sulfoxide - DMSO)

[¢]

Reaction vessel with heating and stirring capabilities

e Protocol:

o

Dissolve catechol in the solvent within the reaction vessel.

[¢]

Add the base, followed by the dihalomethane, while stirring.

[e]

Heat the mixture to reflux (typically 95-115 °C) to facilitate the cyclization reaction.

[e]

After the reaction is complete (monitored by TLC/GC), the product is typically isolated via
steam distillation or solvent extraction.

[e]

Further purification can be achieved through fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. solubilityofthings.com [solubilityofthings.com]
. 1,3-Benzodioxole - Wikipedia [en.wikipedia.org]

. parchem.com [parchem.com]

1
2
3
e 4. Synthesis of 1,3-Dioxolane_Chemicalbook [chemicalbook.com]
5. 1,3-Dioxolane | C3H602 | CID 12586 - PubChem [pubchem.ncbi.nim.nih.gov]
6. 1,3-dioxolane [stenutz.eu]

7.

274-09-9 CAS MSDS (1,3-Benzodioxole) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 8. 1,3-Benzodioxole 99 274-09-9 [sigmaaldrich.com]
e 9. 1,3-Dioxane 97 505-22-6 [sigmaaldrich.com]
e 10. ias.ac.in [ias.ac.in]

» To cite this document: BenchChem. ["physical properties of 1,3-Dioxole derivatives"].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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